Cas no 148607-25-4 (Terbium,tris[(1,2,3,4,5-h)-1,2,3,4-tetramethyl-2,4-cyclopentadien-1-yl]-)

• Product Name: Terbium,tris[(1,2,3,4,5-h)-1,2,3,4-tetramethyl-2,4-cyclopentadien-1-yl]-
• CAS No: 148607-25-4
• MF: C₂₇H₃₉Tb
• MW: 522.523906946182
• CID: 136492
• PubChem ID: 24874466
• Update Time: 2025-08-05

Terbium,tris[(1,2,3,4,5-h)-1,2,3,4-tetramethyl-2,4-cyclopentadien-1-yl]- Chemical and Physical Properties

Names and Identifiers

• Terbium,tris[(1,2,3,4,5-h)-1,2,3,4-tetramethyl-2,4-cyclopentadien-1-yl]-
• terbium(3+),1,2,3,4-tetramethylcyclopenta-1,3-diene
• terbium(3+) tris(1,2,3,4-tetramethylcyclopenta-2,4-dienide)
• tris(tetramethylcyclopentadienyl)terbium(iii)
• TRIS(TETRAMETHYLCYCLOPENTADIENYL)TERBIU&
• terbium(3+);1,2,3,5-tetramethylcyclopenta-1,3-diene
• DTXSID70746564
• Terbium(3+) tris(2,3,4,5-tetramethylcyclopenta-2,4-dien-1-ide)
• 148607-25-4
• terbium(3+);1,2,4,5-tetramethylcyclopenta-1,3-diene

• MDL： MFCD02093784
• Inchi： 1S/3C9H13.Tb/c3*1-6-5-7(2)9(4)8(6)3;/h3*5H,1-4H3;/q3*-1;+3
• InChI Key： MNDUSBDNOLAQKR-UHFFFAOYSA-N
• SMILES： [Tb+3].C1(C)[C-](C)C=C(C)C=1C.C1(C)[C-](C)C=C(C)C=1C.C1(C)[C-](C)C=C(C)C=1C

Computed Properties

• Exact Mass: 522.23053g/mol
• Monoisotopic Mass: 522.23053g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 28
• Rotatable Bond Count: 0
• Complexity: 321
• Covalently-Bonded Unit Count: 4
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: nothing
• Topological Polar Surface Area: 0Ų

Experimental Properties

• Color/Form: solid
• Melting Point: 175 °C (lit.)
• Flash Point: Fahrenheit: 149 ° f
  Celsius: 65 ° c
  
• Solubility: Not determined

Terbium,tris[(1,2,3,4,5-h)-1,2,3,4-tetramethyl-2,4-cyclopentadien-1-yl]- Security Information

• Symbol:
• Signal Word：Danger
• Hazard Statement： H228
• Warning Statement： P210
• Hazardous Material transportation number：UN1325 - class 4.1 - PG 2 - Flammable solids, organic, n.o.s., HI: all
• WGK Germany：3
• Hazard Category Code： 11-14
• Safety Instruction： 16
• Hazardous Material Identification：
• Risk Phrases：R11-14
• Safety Term：S16

Additional information on Terbium,tris[(1,2,3,4,5-h)-1,2,3,4-tetramethyl-2,4-cyclopentadien-1-yl]-

Terbium,tris[(1,2,3,4,5-h)-1,2,3,4-tetramethyl-2,4-cyclopentadien-1-yl] and Its Applications in Modern Chemistry

Terbium is a rare earth element that has garnered significant attention in the field of advanced materials and chemical research due to its unique electronic properties. The compound CAS no. 148607-25-4, specifically Terbium,tris[(1,2,3,4,5-h)-1,2,3,4-tetramethyl-2,4-cyclopentadien-1-yl], represents a sophisticated coordination complex that has been extensively studied for its potential applications in various scientific domains. This introduction aims to provide a comprehensive overview of the compound's structure, properties, and the latest research findings that highlight its significance in contemporary chemistry.

The molecular structure of Terbium,tris[(1,2,3,4,5-h)-1,2,3,4-tetramethyl-2,4-cyclopentadien-1-yl] is characterized by its tris-bidentate ligand system. The ligand (1,2,3,4,5-h)-1,2,3,4-tetramethyl-2,4-cyclopentadien-1-yl is a derivative of cyclopentadiene with three methyl substituents at the 1-position and two additional methyl groups at the 4-position. This configuration imparts a high degree of steric hindrance and electronic richness to the complex. The terbium(III) center in the compound exhibits a distorted octahedral geometry due to the bidentate nature of the ligands.

One of the most compelling aspects of this compound is its luminescent properties. Terbium complexes are well-known for their strong emission under ultraviolet or visible light stimulation. In particular, Terbium,tris[(1,2,3,4,5-h)-1,2,3,4-tetramethyl-2,4-cyclopentadien-1-yl] has been shown to exhibit a broad emission spectrum that can be tuned by adjusting the excitation conditions. This feature makes it an attractive candidate for applications in optoelectronic devices such as light-emitting diodes (LEDs) and organic light-emitting transistors (OLEDs).

Recent research has also explored the potential of this compound in catalysis. The unique coordination environment around the terbium center can facilitate various chemical transformations by stabilizing reactive intermediates or by acting as a Lewis acid catalyst. For instance studies have demonstrated that Terbium,tris[(1-methylcyclopentadienyl)] can catalyze the polymerization of certain olefins with high efficiency and selectivity. This opens up new avenues for developing novel polymers with tailored properties.

The compound's stability under various environmental conditions is another area of interest. Research has shown that Terbium,tris[(1-methylcyclopentadienyl)] maintains its structural integrity and luminescent properties even when exposed to air or moisture over extended periods. This stability is crucial for practical applications where long-term reliability is essential.

In addition to its material science applications this compound has also been investigated for its biological interactions. While not directly involved in biological processes itself it serves as an excellent model system for studying metal-ligand interactions which are fundamental to many biological systems. The insights gained from these studies could potentially lead to the development of new therapeutic agents that mimic or enhance natural biological processes.

The synthesis of Terbium,tris[(1-methylcyclopentadienyl)] involves several steps each requiring precise control over reaction conditions to ensure high yield and purity. Typically the synthesis begins with the preparation of the cyclopentadiene derivative followed by its reaction with terbium salts under inert conditions. The resulting complex is then purified through recrystallization or column chromatography techniques.

The spectroscopic characterization of this compound provides valuable insights into its electronic structure and bonding properties. Techniques such as nuclear magnetic resonance (NMR) spectroscopy infrared (IR) spectroscopy and UV-visible spectroscopy have been employed to elucidate its molecular structure and confirm its identity.

The potential applications of Terbium,tris[(1-methylcyclopentadienyl)] extend beyond traditional material science fields into areas such as energy storage and conversion environmental sensing and even quantum computing. As research continues it is likely that new uses will be discovered further solidifying its importance in modern chemistry.